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Compound of Interest

Compound Name: 4-Bromo-2-fluorocinnamic acid

Cat. No.: B132290

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-2-fluorocinnamic acid,
a halogenated aromatic carboxylic acid with significant potential as a building block in organic
synthesis and drug discovery. This document outlines its chemical properties, potential
applications, and a representative synthetic approach.

Core Chemical and Physical Properties

4-Bromo-2-fluorocinnamic acid, with the CAS number 149947-19-3, is a solid compound at
room temperature.[1][2][3][4][5][6] Its key quantitative data are summarized in the table below
for ease of reference and comparison.

Property Value References
CAS Number 149947-19-3 [11[2][3][41[5]16]
Molecular Formula C9H6BrrFO2 [11[2][3]
Molecular Weight 245.05 g/mol [1114]

Purity Typically 296% or 98% [3161[7]
Appearance Pale yellow-grey powder [1]

Melting Point 213-217 °C [11[3]
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Applications in Research and Drug Development

While specific biological activities for 4-Bromo-2-fluorocinnamic acid are not extensively
documented in publicly available literature, its structural motifs are of significant interest in
medicinal chemistry. Halogenated cinnamic acid derivatives are recognized for their potential
as pharmacophores in the design of novel therapeutic agents.

The presence of both bromine and fluorine atoms can significantly influence a molecule's
pharmacokinetic and pharmacodynamic properties. The introduction of fluorine, in particular, is
a common strategy in drug discovery to enhance metabolic stability, bioavailability, and binding
affinity. Cinnamic acid and its derivatives have been investigated for a range of biological
activities, including antimicrobial and anticancer properties.[8][9] As a versatile intermediate, 4-
Bromo-2-fluorocinnamic acid serves as a valuable starting material for the synthesis of more
complex molecules with potential therapeutic applications.[10]

Potential Synthetic Workflow

The synthesis of 4-Bromo-2-fluorocinnamic acid can be conceptualized as a multi-step
process, likely involving the reaction of a corresponding benzaldehyde with a suitable reagent
to form the acrylic acid moiety. The following diagram illustrates a generalized synthetic
workflow.
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A generalized synthetic workflow for cinnamic acid derivatives.

Experimental Protocol: Representative Synthesis

While a specific, validated protocol for the synthesis of 4-Bromo-2-fluorocinnamic acid is not
readily available in the provided search results, a general procedure can be adapted from
known methods for synthesizing similar compounds, such as the bromination of cinnamic acid.
A plausible synthetic route could involve the following steps:

Reaction: Perkin condensation of 4-Bromo-2-fluorobenzaldehyde with acetic anhydride and a
weak base.

Materials:

e 4-Bromo-2-fluorobenzaldehyde
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e Acetic anhydride

e Triethylamine or sodium acetate

o Appropriate solvent (e.g., toluene)

e Hydrochloric acid (for workup)

o Deionized water

¢ Organic solvent for extraction (e.g., ethyl acetate)
e Drying agent (e.g., anhydrous sodium sulfate)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 4-Bromo-2-fluorobenzaldehyde and a weak base (e.g., triethylamine) in a
suitable solvent like toluene.

o Addition of Reagent: Slowly add acetic anhydride to the reaction mixture.

o Reflux: Heat the mixture to reflux and maintain for several hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature. Acidify the
mixture with dilute hydrochloric acid to precipitate the crude product.

o Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate.
e Washing: Wash the combined organic layers with brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude 4-Bromo-2-fluorocinnamic acid.

« Purification: Purify the crude product by recrystallization from a suitable solvent system (e.qg.,
ethanol/water) to yield the final product.
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Role in Drug Discovery Pipeline

As a chemical intermediate, 4-Bromo-2-fluorocinnamic acid plays a role in the early stages
of the drug discovery process. Its utility lies in its ability to be incorporated into larger, more
complex molecules that can then be screened for biological activity.
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The role of chemical intermediates in the drug discovery process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Bromo-2-
fluorocinnamic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132290#4-bromo-2-fluorocinnamic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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